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Compound of Interest

Compound Name: Riboflavin-13C4,15N2

Cat. No.: B12053006 Get Quote

This in-depth guide is intended for researchers, scientists, and professionals in drug

development. It details the commercial availability, technical specifications, and applications of

the isotopically labeled compound Riboflavin-13C4,15N2. This stable isotope-labeled version

of Vitamin B2 is a critical tool in metabolic research, clinical mass spectrometry, and

pharmacokinetic studies.

Introduction to Riboflavin-13C4,15N2
Riboflavin-13C4,15N2 is a heavy-labeled form of Riboflavin (Vitamin B2), where four carbon

atoms and two nitrogen atoms in the dioxopyrimidine ring are replaced with their stable

isotopes, 13C and 15N, respectively. This labeling results in a mass shift of +6, making it an

ideal internal standard for quantitative analysis by mass spectrometry (MS) techniques such as

LC-MS and GC-MS. Its primary applications include metabolic flux analysis, bioavailability

studies, and as a tracer in drug development processes.[1][2]

Commercial Suppliers and Product Specifications
Several reputable suppliers offer Riboflavin-13C4,15N2 in various formats, including neat

(solid) and in solution. The table below summarizes the key quantitative data from prominent

commercial sources for easy comparison.
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Supplier
Product
Name

CAS
Number

Molecular
Weight

Purity/Isoto
pic
Enrichment

Format

MedchemExp

ress

Riboflavin-

13C4,15N2

1217461-14-

7
382.32 96.96% Solid

Sigma-

Aldrich

(MilliporeSig

ma)

Riboflavin-

(dioxopyrimidi

ne-

13C4,15N2)

1217461-14-

7
382.32

≥97% (CP),

≥98 atom %
Chunks

Cambridge

Isotope

Laboratories,

Inc.

Vitamin B₂

(riboflavin)

(¹³C₄, 99%;

¹⁵N₂, 98%)

1217461-14-

7
382.32 CP 97% Solid

Fisher

Scientific

(distributing

Cerilliant)

CERILLIANT

™ (-)-

Riboflavin-

13C4,15N2

1217461-14-

7
382.32

Certified

Reference

Material

100 μg/mL

Solution

Experimental Protocols and Applications
The primary utility of Riboflavin-13C4,15N2 lies in its application as an internal standard and in

tracer studies to determine bioavailability.

1. Use as an Internal Standard for Quantitative Analysis via LC-MS/MS

Riboflavin-13C4,15N2 is employed as an internal standard to accurately quantify endogenous

riboflavin levels in biological matrices like human plasma.

Sample Preparation: A known concentration of the Riboflavin-13C4,15N2 internal standard

is spiked into the biological sample (e.g., plasma, urine, or tissue homogenate).

Extraction: Analytes, including the native riboflavin and the labeled internal standard, are

extracted from the matrix. This often involves protein precipitation followed by solid-phase

extraction.
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Chromatographic Separation: The extracted sample is injected into a high-performance liquid

chromatography (HPLC) system for separation from other sample components.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass

spectrometer (MS/MS). The instrument is set to monitor specific mass transitions for both the

native riboflavin and the labeled internal standard.

Quantification: The ratio of the peak area of the native riboflavin to the peak area of the

known concentration of the internal standard is used to calculate the exact concentration of

riboflavin in the original sample. This ratio corrects for any sample loss during preparation

and for variations in instrument response.

2. Riboflavin Bioavailability Studies

Stable isotope labels are used to trace the absorption and metabolism of riboflavin from

different food sources.

Study Design: A randomized crossover study design is often employed. Participants

consume a food source containing either extrinsically labeled (e.g., 13C) or intrinsically

labeled (e.g., 15N) riboflavin.

Administration: A physiological dose of the labeled riboflavin is administered orally within a

test meal. Concurrently, an intravenous bolus of a differently labeled riboflavin can be

administered to determine the volume of distribution in plasma.

Sample Collection: Blood and urine samples are collected at timed intervals following

administration.

Analysis: The concentrations of the different riboflavin isotopes in plasma and urine are

measured using LC-MS/MS.

Kinetic Modeling: The data is used to model the pharmacokinetics of absorption, distribution,

metabolism, and excretion of riboflavin from the specific food source. Urinary monitoring is a

common technique to estimate bioavailability.

Visualizations: Workflows and Pathways
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Experimental Workflow for LC-MS Quantification

The following diagram illustrates the typical workflow for using Riboflavin-13C4,15N2 as an

internal standard in a quantitative LC-MS experiment.
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Workflow for quantitative analysis using a labeled internal standard.
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Riboflavin Metabolic Pathway

Riboflavin is the precursor to the essential coenzymes Flavin Mononucleotide (FMN) and Flavin

Adenine Dinucleotide (FAD). Isotopic labeling allows for the tracing of riboflavin through this

metabolic pathway.
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Metabolic conversion of Riboflavin to its active coenzyme forms, FMN and FAD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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